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Compound of Interest

Compound Name: DL-Aspartic acid-3-13C

Cat. No.: B1602288 Get Quote

Disclaimer: This document provides guidance for the proper disposal of DL-Aspartic acid-3-
13C. It is essential to consult your institution's Environmental Health and Safety (EH&S)

department and adhere to all federal, state, and local regulations.

DL-Aspartic acid-3-13C is a stable, non-radioactive isotopically labeled amino acid.[1][2] Its

chemical properties are nearly identical to those of its unlabeled counterpart, DL-Aspartic acid.

Therefore, disposal procedures are dictated by the chemical's safety profile rather than the

isotopic label.[3][4] Safety Data Sheets (SDS) for DL-Aspartic acid indicate that it is not

classified as a hazardous substance.[5][6]

Safety and Chemical Profile
The following table summarizes the key safety and handling information for DL-Aspartic acid.
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Property Data References

CAS Number 617-45-8 [7][8][9]

Appearance White crystalline powder [9][10]

Odor Odorless [9]

Stability
Stable under normal conditions

of use and storage.
[5][9][10]

Hazard Classification

Not considered hazardous by

OSHA Hazard Communication

Standard.

[5]

Incompatibilities Strong oxidizing agents. [5][9][10]

Ecotoxicity
Not considered an

environmental hazard.
[5]

Step-by-Step Disposal Protocol
The disposal of DL-Aspartic acid-3-13C should follow standard laboratory procedures for non-

hazardous chemical waste.

Step 1: Classification and Segregation
Classify the Waste: Confirm the waste as non-hazardous chemical waste. Since DL-
Aspartic acid-3-13C is a stable, non-radioactive compound, no special precautions for

radioactivity are necessary.[3][4]

Segregate from Other Wastes: It is crucial to keep this waste stream separate from others to

ensure proper disposal and avoid unnecessary costs.[11][12]

DO NOT mix with hazardous waste such as solvents, corrosive materials (acids/bases), or

reactive chemicals.[13]

DO NOT mix with incompatible materials like strong oxidizing agents.[9]
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DO NOT dispose of down the drain unless explicitly permitted by your local regulations

and EH&S office for small quantities of non-toxic materials.[12][13]

Step 2: Containerization and Labeling
Select a Suitable Container:

Use a container that is in good condition, free of leaks or cracks, and compatible with the

chemical (e.g., glass or plastic bottle).[14]

The container must have a secure, tight-fitting lid and should be kept closed except when

adding waste.[13][14]

Label the Container Clearly:

Affix a "Hazardous Waste" or appropriate institutional waste label to the container. Even

for non-hazardous chemicals, many institutions require this for tracking purposes.[14]

Write the full, unabbreviated chemical name: "DL-Aspartic acid-3-13C".[14]

Include the CAS number: 617-45-8.

Indicate that it is a solid or specify the solvent and concentration if it is in a solution.

Clearly mark as "Non-Hazardous Waste for Disposal".

Step 3: Storage and Final Disposal
Safe Storage: Store the sealed and labeled waste container in a designated and secure

laboratory waste accumulation area.[11] This area should prevent unauthorized access and

be away from general lab traffic.[13]

Arrange for Professional Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

waste pickup.[11][13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://m.youtube.com/watch?v=-yFjwIQf_Tw
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://m.youtube.com/watch?v=-yFjwIQf_Tw
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1602288?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://m.youtube.com/watch?v=-yFjwIQf_Tw
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://m.youtube.com/watch?v=-yFjwIQf_Tw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All chemical waste must be disposed of through a licensed waste disposal service in

compliance with all federal, state, and local environmental regulations.[7][15]

Disposal of Contaminated Labware
Empty Containers: The original product container should be triple-rinsed with a suitable

solvent (like water). This rinsate must be collected and treated as chemical waste. After

rinsing and air-drying, deface the label and dispose of the container in the regular trash or

glass recycling, as per your institution's policy.[14]

Contaminated Items: Disposable items such as gloves, weigh boats, or paper towels

contaminated with small amounts of DL-Aspartic acid can typically be disposed of in the

regular laboratory trash, as the chemical is not classified as hazardous.[12] However, always

confirm this with your institutional guidelines.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of DL-
Aspartic acid-3-13C.
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Step 1: Classification

Step 2 & 3: Procedure

Waste Generated:
DL-Aspartic acid-3-13C

Is the isotope radioactive?

Treat as chemical waste based on
compound's inherent properties.

No (¹³C is a stable isotope)

Is the chemical classified
as hazardous per SDS?

Designate as
NON-HAZARDOUS CHEMICAL WASTE

No

Segregate from
hazardous & incompatible waste.

Use a compatible &
sealed container.

Label with full chemical name,
CAS#, & 'Non-Hazardous'.

Store in designated
waste area.

Arrange for pickup by
EH&S or licensed contractor.

Click to download full resolution via product page

Caption: Disposal decision workflow for DL-Aspartic acid-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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